Cas no 1179165-47-9 (methyl 6-amino-6-phenylhexanoate)

• Product Name: methyl 6-amino-6-phenylhexanoate
• CAS No: 1179165-47-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5817281
• PubChem ID: 60860331
• Update Time: 2025-05-23

methyl 6-amino-6-phenylhexanoate Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoic acid, ε-amino-, methyl ester
• methyl 6-amino-6-phenylhexanoate
• EN300-1070935
• 1179165-47-9

• Inchi： 1S/C13H19NO2/c1-16-13(15)10-6-5-9-12(14)11-7-3-2-4-8-11/h2-4,7-8,12H,5-6,9-10,14H2,1H3
• InChI Key： STZVBLQIJNFTKG-UHFFFAOYSA-N
• SMILES： C1(C(N)CCCCC(OC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 324.4±35.0 °C(Predicted)
• pka: 9.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl 6-amino-6-phenylhexanoate

Comprehensive Overview of Methyl 6-Amino-6-phenylhexanoate (CAS 1179165-47-9): Properties, Applications, and Industry Insights

Methyl 6-amino-6-phenylhexanoate (CAS 1179165-47-9) is a specialized organic compound garnering attention in pharmaceutical and biochemical research due to its unique structural features. This ester derivative, characterized by an amino group and a phenyl ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₉NO₂, and weight of 221.30 g/mol make it a candidate for targeted drug design, particularly in modulating peptide-based therapeutics. Researchers frequently search for "methyl 6-amino-6-phenylhexanoate synthesis" or "CAS 1179165-47-9 applications," reflecting growing interest in its synthetic pathways and functional roles.

The compound’s lipophilic nature, attributed to the phenylhexanoate backbone, enhances membrane permeability—a critical factor in drug delivery systems. Recent studies highlight its potential in neurological research, where analogs of this ester are explored for their ability to cross the blood-brain barrier. Queries like "methyl 6-amino-6-phenylhexanoate solubility" or "stability under physiological conditions" dominate academic discussions, underscoring its relevance in preclinical development. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity, with suppliers often providing ≥95% purity for research-grade material.

In the context of green chemistry, methyl 6-amino-6-phenylhexanoate has been evaluated for eco-friendly synthesis routes. Catalytic methods using biodegradable reagents align with the industry’s shift toward sustainable practices. Searches for "CAS 1179165-47-9 environmental impact" or "green synthesis of phenylhexanoate derivatives" reflect this trend. Additionally, its role in cosmetic science is emerging, with patents citing similar esters as skin-conditioning agents, though direct applications remain under investigation.

From a commercial perspective, demand for CAS 1179165-47-9 is driven by niche markets in custom synthesis and contract research organizations (CROs). Pricing trends correlate with scalability challenges, as small-scale batches dominate current production. FAQs like "where to buy methyl 6-amino-6-phenylhexanoate" or "bulk suppliers of CAS 1179165-47-9" indicate procurement hurdles, emphasizing the need for standardized distribution channels. Regulatory compliance, particularly REACH and FDA guidelines for intermediates, further shapes its market dynamics.

Future prospects for methyl 6-amino-6-phenylhexanoate hinge on advancements in peptide engineering and bioconjugation technologies. Its bifunctional groups enable selective modifications, making it a candidate for prodrug development or biomarker labeling. As AI-driven drug discovery accelerates, computational models predicting its reactivity (e.g., DFT studies) may unlock novel applications. The compound’s trajectory exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical innovation.